1,36-Diisocyanatohexatriaconta-1,3-diene

• CAS No.: 61672-25-1
• Molecular Formula: C38H68N2O2
• Molecular Weight: 585.0 g/mol
• IUPAC Name: 1,36-diisocyanatohexatriaconta-1,3-diene
• InChI: InChI=1S/C38H68N2O2/c41-37-39-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-40-38-42/h29,31,33,35H,1-28,30,32,34,36H2
• InChI Key: NPQYEVKBAMAHMX-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCCCCCCCCCCCN=C=O)CCCCCCCCCCCCCCCC=CC=CN=C=O

Description

1,36-Diisocyanatohexatriaconta-1,3-diene is a hypothetical long-chain aliphatic diisocyanate with a conjugated diene system. Based on its nomenclature, the compound features two isocyanate (-NCO) groups at the terminal positions (C1 and C36) of a 36-carbon chain (hexatriacontane) and conjugated double bonds at positions 1 and 2.

Key structural characteristics include:

• Long hydrocarbon chain: A 36-carbon backbone, significantly longer than common diisocyanates like hexamethylene diisocyanate (HDI, 6 carbons) .
• Conjugated diene system: The 1,3-diene moiety may influence electronic properties and reactivity through conjugation .
• Terminal isocyanate groups: These reactive sites are typical in polyurethane chemistry, enabling crosslinking and polymerization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,36-Diisocyanatohexatriaconta-1,3-diene typically involves the reaction of a long-chain diol with phosgene or a similar reagent to introduce the isocyanate groups. The process requires careful control of reaction conditions, including temperature and solvent choice, to ensure the desired product is obtained with high purity.

Industrial Production Methods: In an industrial setting, the production of 1,36-Diisocyanatohexatriaconta-1,3-diene may involve continuous flow reactors to maintain consistent reaction conditions and high throughput. The use of catalysts and optimized reaction parameters can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 1,36-Diisocyanatohexatriaconta-1,3-diene undergoes various chemical reactions, including:

Addition Reactions: The isocyanate groups can react with nucleophiles such as amines and alcohols to form ureas and urethanes, respectively.

Polymerization: The compound can participate in polymerization reactions to form polyurethanes, which are widely used in the production of foams, elastomers, and coatings.

Substitution Reactions: The diene moiety can undergo electrophilic addition reactions, such as the addition of halogens or hydrogen halides.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols

Catalysts: Transition metal catalysts for polymerization

Solvents: Organic solvents like dichloromethane or toluene

Major Products:

Ureas and Urethanes: Formed from the reaction with amines and alcohols

Polymers: Polyurethanes from polymerization reactions

Scientific Research Applications

1,36-Diisocyanatohexatriaconta-1,3-diene has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential use in drug delivery systems due to its ability to form stable conjugates with biomolecules.

Medicine: Explored for its potential in creating biocompatible materials for medical implants and devices.

Industry: Utilized in the production of high-performance materials, such as coatings, adhesives, and elastomers.

Mechanism of Action

The mechanism of action of 1,36-Diisocyanatohexatriaconta-1,3-diene primarily involves the reactivity of its isocyanate groups. These groups can form covalent bonds with nucleophiles, leading to the formation of stable products. The diene moiety can also participate in various addition reactions, contributing to the compound’s versatility in chemical synthesis.

Comparison with Similar Compounds

Hexamethylene Diisocyanate (HDI, 1,6-Diisocyanatohexane)

Structural Differences :

• HDI has a 6-carbon chain versus the 36-carbon chain in 1,36-diisocyanatohexatriaconta-1,3-diene.
• Lacks conjugated double bonds.

Property Comparison :

Property	1,36-Diisocyanatohexatriaconta-1,3-diene (Hypothetical)	Hexamethylene Diisocyanate (HDI)
Molecular Weight	~592 g/mol (estimated)	168.2 g/mol
Reactivity	Lower due to steric hindrance from long chain	High reactivity
Volatility	Likely non-volatile	Volatile (requires careful handling)
Applications	Specialized elastomers, hydrophobic coatings	Adhesives, coatings, automotive parts

Key Insights :

• The extended chain in 1,36-diisocyanatohexatriaconta-1,3-diene reduces reactivity and volatility, making it suitable for applications requiring flexibility and water resistance.
• HDI’s shorter chain enables faster curing in industrial processes .

Comparison with Conjugated Dienes

Cyclohexa-1,3-diene

Structural Differences :

• Cyclohexa-1,3-diene is a cyclic conjugated diene without functional groups, whereas 1,36-diisocyanatohexatriaconta-1,3-diene is linear with terminal isocyanates.

Electronic Properties :

• Cyclohexa-1,3-diene exhibits electron density redistribution in its conjugated system, as shown by HOMO-LUMO gaps in organometallic complexes (Table 1, ).
• The 1,3-diene in the target compound may stabilize transition states during reactions, similar to cyclohexa-1,3-diene’s role in bond-breaking mechanisms (e.g., C5-C6 bond rupture at 2.06 Å ).

Comparison with Long-Chain Monoisocyanates

1-Isocyanatohexatriacontane

Structural Differences :

• 1-Isocyanatohexatriacontane (C37H73NO) has a single isocyanate group versus two in the target compound .

Functional Implications :

• Both compounds share challenges in synthesis due to their long chains, requiring specialized catalysts or step-growth methods.